Cas no 2227941-32-2 ((2R)-1-(3,3-dimethylcyclohexyl)propan-2-ol)

• Product Name: (2R)-1-(3,3-dimethylcyclohexyl)propan-2-ol
• CAS No: 2227941-32-2
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 5879679
• PubChem ID: 165606107
• Update Time: 2023-12-28

(2R)-1-(3,3-dimethylcyclohexyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3,3-dimethylcyclohexyl)propan-2-ol
• 2227941-32-2
• EN300-1727415

• Inchi： 1S/C11H22O/c1-9(12)7-10-5-4-6-11(2,3)8-10/h9-10,12H,4-8H2,1-3H3/t9-,10?/m1/s1
• InChI Key： ADHUXFPDXDIEFJ-YHMJZVADSA-N
• SMILES： O[C@H](C)CC1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų